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Compound of Interest

Compound Name: Aminoquinol triphosphate

L  Get Quote

Cat. No.: B1667111

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines and protocols for the proper handling,
storage, and preparation of Aminoquinol triphosphate (CAS: 3653-53-0). Adherence to these
recommendations is crucial for maintaining the compound's integrity, ensuring experimental
reproducibility, and upholding laboratory safety.

Compound Information

Aminoquinol triphosphate is the triphosphate salt of Aminoquinol ((E)-Aminoquinol,
XIB4035), a known GFRa-1 agonist. It is investigated for its potential neurotrophic effects,
particularly in the context of Parkinson's disease research.

Chemical Identity:

Property

Value

Systematic Name

4-N-[7-chloro-2-[(E)-2-(2-
chlorophenyl)ethenyl]quinolin-4-yl]-1-N,1-N-

diethylpentane-1,4-diamine;phosphoric acid

CAS Number

3653-53-0

Molecular Formula

C26H40CI2N3012P3[1]

Molecular Weight

750.4 g/mol [1]
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Safety and Handling Precautions

As a research chemical with limited safety data, Aminoquinol triphosphate should be
handled with care. The following are general safety guidelines.

2.1 Personal Protective Equipment (PPE)

Eye Protection: Wear safety glasses or goggles.

Hand Protection: Use chemically resistant gloves (e.g., nitrile).

Body Protection: Wear a lab coat.

Respiratory Protection: For handling the solid powder, especially if there is a risk of
aerosolization, use a dust mask or work in a well-ventilated area, such as a chemical fume
hood.

2.2 General Hygiene

Avoid contact with skin and eyes.

Do not breathe dust.

Wash hands thoroughly after handling.

Change contaminated clothing promptly.

2.3 First Aid Measures

If Inhaled: Move the person to fresh air.

In Case of Skin Contact: Wash off with soap and plenty of water.

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.

If Swallowed: Rinse mouth with water. Do not induce vomiting.

Storage and Stability
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Proper storage is critical to maintain the stability and activity of Aminoquinol triphosphate.

3.1 Solid Compound

Parameter Recommendation

Temperature Store at -20°C for long-term storage.

Ligh Protect from light. Store in an amber vial or a
ight
J light-blocking container.

Moisture Store in a tightly sealed container in a dry place.

3.2 Stock Solutions

For the parent compound, (E)-Aminoquinol, the following storage conditions for stock solutions
are recommended and can be used as a guideline for Aminoquinol triphosphate.

Storage Temperature Shelf Life
-80°C 6 months
-20°C 1 month

Note: To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to
aliquot stock solutions into single-use volumes.

Experimental Protocols
4.1 Protocol for Preparation of a Stock Solution

This protocol provides a general guideline for preparing a stock solution. The choice of solvent
and concentration should be optimized for the specific experimental needs.

Materials:
e Aminoquinol triphosphate solid

e Anhydrous Dimethyl Sulfoxide (DMSO)
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 Sterile microcentrifuge tubes or vials

o Calibrated pipettes

Procedure:

Equilibrate the vial of solid Aminoquinol triphosphate to room temperature before opening
to prevent moisture condensation.

» Weigh the required amount of the solid compound in a sterile container.

e Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration
(e.g., 10 mM or 25 mg/mL).

» Vortex or sonicate gently until the solid is completely dissolved.

» Aliquot the stock solution into single-use, light-protected tubes.

o Store the aliquots at -20°C or -80°C as per the stability data table.
4.2 Protocol for Preparation of an Aqueous Working Solution

This protocol is adapted from a known method for preparing a working solution of the parent
compound, (E)-Aminoquinol, for in vivo studies and can be used as a starting point.

Materials:

Aminoquinol triphosphate stock solution in DMSO

PEG300

Tween-80

Saline (0.9% NaCl)

Sterile tubes

Procedure:
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e For a 1 mL final working solution, start with a sterile tube.
e Add 400 pL of PEG300.

e Add the required volume of the Aminoquinol triphosphate DMSO stock solution (e.g., for a
final concentration of 2.5 mg/mL, add 100 pL of a 25 mg/mL stock).

e Mix the DMSO stock and PEG300 thoroughly.

e Add 50 pL of Tween-80 and mix until the solution is homogeneous.

e Add 450 pL of Saline to bring the final volume to 1 mL.

e Mix thoroughly before use. This solution should be prepared fresh for each experiment.

Visual Workflows

The following diagrams illustrate the key handling and preparation workflows for Aminoquinol
triphosphate.
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Caption: Workflow for Handling and Storage of Aminoquinol Triphosphate.
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Caption: Workflow for the Preparation of Aminoquinol Triphosphate Solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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